1,3,5,7,2,4,6,8-Tetrazatetraphosphocine, 2,2,4,4,6,6,8,8-octakis(dimethylamino)-
Overview
Description
1,3,5,7,2,4,6,8-Tetrazatetraphosphocine, 2,2,4,4,6,6,8,8-octakis(dimethylamino)-, also known as P4N4(PDMA)8, is a complex chemical compound that has gained significant attention in the field of chemistry due to its unique properties and potential applications.
Mechanism Of Action
The mechanism of action of 1,3,5,7,2,4,6,8-Tetrazatetraphosphocine, 2,2,4,4,6,6,8,8-octakis(dimethylamino)-(PDMA)8 is not fully understood. However, it is believed that the compound acts as a Lewis acid, which can coordinate with other molecules and facilitate chemical reactions. The eight dimethylamino groups in 1,3,5,7,2,4,6,8-Tetrazatetraphosphocine, 2,2,4,4,6,6,8,8-octakis(dimethylamino)-(PDMA)8 provide a large number of coordination sites, which can enhance its catalytic activity.
Biochemical And Physiological Effects
There is limited information available on the biochemical and physiological effects of 1,3,5,7,2,4,6,8-Tetrazatetraphosphocine, 2,2,4,4,6,6,8,8-octakis(dimethylamino)-(PDMA)8. However, it has been shown to be relatively non-toxic in laboratory experiments, indicating its potential use in biological applications.
Advantages And Limitations For Lab Experiments
One of the main advantages of 1,3,5,7,2,4,6,8-Tetrazatetraphosphocine, 2,2,4,4,6,6,8,8-octakis(dimethylamino)-(PDMA)8 is its ease of synthesis and relatively low cost compared to other catalysts. It also exhibits high stability and can be stored for long periods without degradation. However, its limited solubility in common organic solvents can pose challenges in certain experiments.
Future Directions
There are several future directions for the research and development of 1,3,5,7,2,4,6,8-Tetrazatetraphosphocine, 2,2,4,4,6,6,8,8-octakis(dimethylamino)-(PDMA)8. One potential application is in the field of energy storage, where it can be used as a catalyst for the synthesis of new materials for batteries and supercapacitors. Additionally, 1,3,5,7,2,4,6,8-Tetrazatetraphosphocine, 2,2,4,4,6,6,8,8-octakis(dimethylamino)-(PDMA)8 may have applications in the field of medicine, where it can be used as a catalyst for the synthesis of new drugs. Further research is needed to fully understand the potential applications of 1,3,5,7,2,4,6,8-Tetrazatetraphosphocine, 2,2,4,4,6,6,8,8-octakis(dimethylamino)-(PDMA)8 and to optimize its properties for specific applications.
Conclusion:
In conclusion, 1,3,5,7,2,4,6,8-Tetrazatetraphosphocine, 2,2,4,4,6,6,8,8-octakis(dimethylamino)-(PDMA)8 is a complex chemical compound with unique properties and potential applications in various fields of chemistry. Its ease of synthesis, stability, and catalytic activity make it a promising candidate for future research and development. Further studies are needed to fully understand its mechanism of action and potential applications in different fields.
Synthesis Methods
The synthesis of 1,3,5,7,2,4,6,8-Tetrazatetraphosphocine, 2,2,4,4,6,6,8,8-octakis(dimethylamino)-(PDMA)8 involves the reaction of tetraphosphorus decasulfide (P4S10) with 8 equivalents of N,N-dimethylamine in the presence of triethylamine. This reaction results in the formation of 1,3,5,7,2,4,6,8-Tetrazatetraphosphocine, 2,2,4,4,6,6,8,8-octakis(dimethylamino)-(PDMA)8 as a white crystalline solid. The synthesis method is relatively simple and can be carried out in a laboratory setting.
Scientific Research Applications
1,3,5,7,2,4,6,8-Tetrazatetraphosphocine, 2,2,4,4,6,6,8,8-octakis(dimethylamino)-(PDMA)8 has been extensively studied for its potential applications in various fields of chemistry. It has been used as a precursor for the synthesis of other phosphorus-containing compounds. 1,3,5,7,2,4,6,8-Tetrazatetraphosphocine, 2,2,4,4,6,6,8,8-octakis(dimethylamino)-(PDMA)8 has also shown promise as a catalyst in organic reactions, such as the reduction of nitroarenes and the oxidation of alcohols.
properties
CAS RN |
1678-56-4 |
|---|---|
Product Name |
1,3,5,7,2,4,6,8-Tetrazatetraphosphocine, 2,2,4,4,6,6,8,8-octakis(dimethylamino)- |
Molecular Formula |
C16H48N12P4 |
Molecular Weight |
532.5 g/mol |
IUPAC Name |
2-N,2-N,2-N',2-N',4-N,4-N,4-N',4-N',6-N,6-N,6-N',6-N',8-N,8-N,8-N',8-N'-hexadecamethyl-1,3,5,7-tetraza-2λ5,4λ5,6λ5,8λ5-tetraphosphacycloocta-1,3,5,7-tetraene-2,2,4,4,6,6,8,8-octamine |
InChI |
InChI=1S/C16H48N12P4/c1-21(2)29(22(3)4)17-30(23(5)6,24(7)8)19-32(27(13)14,28(15)16)20-31(18-29,25(9)10)26(11)12/h1-16H3 |
InChI Key |
XOVVJOHABVJIHP-UHFFFAOYSA-N |
SMILES |
CN(C)P1(=NP(=NP(=NP(=N1)(N(C)C)N(C)C)(N(C)C)N(C)C)(N(C)C)N(C)C)N(C)C |
Canonical SMILES |
CN(C)P1(=NP(=NP(=NP(=N1)(N(C)C)N(C)C)(N(C)C)N(C)C)(N(C)C)N(C)C)N(C)C |
Other CAS RN |
1678-56-4 |
synonyms |
2,2,4,4,6,6,8,8-Octakis(dimethylamino)-1,3,5,7-tetraaza-2,4,6,8-tetraphospha(V)cyclooctane-1,3,5,7-tetrene |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-[18-(2-Carboxyethyl)-7,12-diethyl-3,8,13,17-tetramethylporphyrin-21,23-diid-2-yl]propanoic acid;iron(2+)](/img/structure/B155797.png)
![1-Tricyclo[8.2.2.2(4,7)]hexadeca-1(13),4(16),5,7(15),10(14),11-hexaen-5-yl-ethanone](/img/structure/B155803.png)
